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Solubility Data and Physical Properties

The following table consolidates the key technical data available for 1,12-Dodecanediamine:

Property Value / Description Source
Solubility in Almost transparency (qualitative indicator of good solubility) [1]
Ethanol

Solubility in Poorly soluble (qualitative) [2]
Water

General More soluble in non-polar organic solvents (e.g., hexane, [2]
Solubility dichloromethane) than in polar solvents

Melting Point 70 °C [1]
Boiling Point 145 °C / 2 mmHg [1]
Appearance White to almost white powder to lump [1]
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A scientific study also investigated its behavior in supercritical carbon dioxide (Sc-C0Oz2). Under the tested
conditions (pressure range of 110-200 bar, temperature range of 313.1-333.1 K), the solubility of 1,12-

Dodecanediamine was not observed because it interacted chemically with the CO2 [3].

Experimental Context and Protocols

The available data comes from standard quality control and specific research methodologies.

e Purity and Titration Analysis: The high purity of the sample (=98%) was confirmed by Gas
Chromatography (GC) and nonaqueous titration, ensuring reliable solubility measurements [1].

¢ Qualitative Solubility Test: The noted "almost transparency" in ethanol is a standard qualitative
description from chemical supplier specifications, indicating the compound dissolves completely
without forming a cloudy solution [1].

e Supercritical CO2 Solubility Measurement: The research employed a dynamic method [3]. In this
setup, supercritical COz is continuously passed through a vessel containing the solid diamine. The
solute is then precipitated from the saturated CO:z stream, typically in a collection trap, and the
amount is measured to determine solubility.

The logical workflow of this dynamic method is illustrated below:

[ SC-CO2 Supply } Pressurize & Heat =- Saturated Stream > - Precipitated Solute > .

Click to download full resolution via product page

Safety and Handling for Laboratory Use

This compound requires careful handling, particularly in a research setting. Here are the key safety points

from its Globally Harmonized System (GHS) classification:

e Hazard Statements [1]:

[¢]

H331: Toxic if inhaled.
H302: Harmful if swallowed.
H315/H317: Causes skin irritation and may cause an allergic skin reaction.

[e]

[e]

o

H319: Causes serious eye irritation.
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o H400: Very toxic to aquatic life.

e Key Precautionary Measures [1]:

o

Use only outdoors or in a well-ventilated area.
Wear protective gloves, eye protection, and face protection.

(e]

Avoid release into the environment.
Store in a cool, dark place, preferably under inert gas and locked up.

[¢]

[¢]

Research Implications Summary

In summary, for your work in drug development:

e Ethanol is a suitable solvent for processes involving 1,12-Dodecanediamine.

e Water should be avoided as a solvent due to poor solubility.

e The compound is reactive, as evidenced by its interaction with supercritical COz, which is an
important consideration when selecting reaction media [3].

e Always adhere to strict safety protocols to mitigate health and environmental risks.

Need Custom Synthesis?
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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